Cas no 6750-85-2 (5-(Methoxycarbonyl)furan-2-carboxylic acid)

• Product Name: 5-(Methoxycarbonyl)furan-2-carboxylic acid
• CAS No: 6750-85-2
• MF: C₇H₆O₅
• MW: 170.119542598724
• MDL: MFCD19441220
• CID: 1024355
• PubChem ID: 11435181
• Update Time: 2025-05-19

5-(Methoxycarbonyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Methoxycarbonyl)furan-2-carboxylic acid
• 5-methoxycarbonylfuran-2-carboxylic acid
• 2,5-Furandicarbonsaeuremonomethylester
• 2,5-furandicarboxylic acid methyl ester
• 2-oxazole-2,4-dicarboxylic acid 2-methyl ester
• Furan-2,5-dicarbonsaeure-monomethylester
• furan-2,5-dicarboxylic acid monomethyl ester
• AKOS016003448
• EN300-112723
• DTXSID20465713
• Z228584396
• CS-0187071
• AT17183
• 5-(Methoxycarbonyl)furan-2-carboxylicacid
• 6750-85-2
• WLZ3634
• AETGYSUEDWYSME-UHFFFAOYSA-N
• MFCD19441220
• SCHEMBL1660549
• BS-50049

• MDL： MFCD19441220
• Inchi： 1S/C7H6O5/c1-11-7(10)5-3-2-4(12-5)6(8)9/h2-3H,1H3,(H,8,9)
• InChI Key： AETGYSUEDWYSME-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1C(=O)OC

Computed Properties

• Exact Mass: 170.02200
• Monoisotopic Mass: 170.02152329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.74000
• LogP: 0.76440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on 5-(Methoxycarbonyl)furan-2-carboxylic acid

Recent Advances in the Application of 5-(Methoxycarbonyl)furan-2-carboxylic acid (CAS: 6750-85-2) in Chemical Biology and Pharmaceutical Research

5-(Methoxycarbonyl)furan-2-carboxylic acid (CAS: 6750-85-2) has emerged as a key building block in medicinal chemistry and drug discovery due to its unique structural features and versatile reactivity. This heterocyclic carboxylic acid derivative has garnered significant attention in recent years for its potential applications in the synthesis of bioactive compounds, pharmaceutical intermediates, and functional materials. The furan ring system, combined with the methoxycarbonyl and carboxylic acid functionalities, provides multiple sites for chemical modification, making this compound particularly valuable for structure-activity relationship studies and lead optimization in drug development programs.

Recent studies have demonstrated the utility of 6750-85-2 as a precursor for various biologically active molecules. A 2023 publication in the Journal of Medicinal Chemistry reported its use in the synthesis of novel anti-inflammatory agents targeting the COX-2 enzyme, where the furan core served as an effective bioisostere for traditional aryl groups. The researchers found that derivatives incorporating this scaffold exhibited improved metabolic stability compared to their phenyl-containing analogs, while maintaining comparable potency. This finding highlights the potential of 5-(Methoxycarbonyl)furan-2-carboxylic acid in addressing pharmacokinetic challenges in drug design.

In the field of antimicrobial research, a team from the University of Cambridge recently (2024) developed a series of furan-based small molecules using 6750-85-2 as the starting material, which showed promising activity against drug-resistant Gram-positive bacteria. The study, published in ACS Infectious Diseases, revealed that the carboxylic acid moiety could be strategically modified to enhance membrane penetration while the methoxycarbonyl group contributed to target specificity. These findings open new avenues for combating antimicrobial resistance through innovative scaffold design.

The compound has also found applications in materials science, particularly in the development of bio-based polymers. A 2024 study in Green Chemistry demonstrated how 5-(Methoxycarbonyl)furan-2-carboxylic acid could be polymerized with various diols to create sustainable polyesters with tunable thermal and mechanical properties. The researchers emphasized the compound's advantage as a renewable platform chemical derived from biomass, aligning with the growing demand for environmentally friendly materials in the pharmaceutical and biomedical industries.

From a synthetic chemistry perspective, several innovative methodologies have been developed to functionalize 6750-85-2. A recent (2023) Nature Communications paper described a photocatalytic decarboxylative coupling reaction that enables direct modification of the furan ring at the 5-position, significantly expanding the structural diversity accessible from this scaffold. This breakthrough has important implications for rapid analog generation in medicinal chemistry campaigns, potentially accelerating the drug discovery process.

Looking forward, the unique properties of 5-(Methoxycarbonyl)furan-2-carboxylic acid position it as a valuable tool in chemical biology and pharmaceutical research. Its dual functionality allows for diverse conjugation strategies, making it particularly useful for probe development and chemical biology studies. As research continues to uncover new applications for this versatile building block, we anticipate seeing more innovative uses in drug discovery, materials science, and beyond. The compound's combination of synthetic accessibility, structural diversity, and demonstrated biological relevance ensures its continued importance in interdisciplinary research at the chemistry-biology interface.